1-(3-Fluoro-5-methylpyridine-2-carbonyl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine

• IUPAC Name: (3-fluoro-5-methylpyridin-2-yl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16F4N4O/c1-11-8-13(18)15(23-9-11)16(26)25-6-4-24(5-7-25)14-3-2-12(10-22-14)17(19,20)21/h2-3,8-10H,4-7H2,1H3
• InChI Key: WKALIKDLQINNNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C(=O)N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F)F
• Molecular Formula: C17H16F4N4O
• Molecular Weight: 368.33 g/mol
• CAS No.: 2415526-63-3

Description

The compound “1-(3-Fluoro-5-methylpyridine-2-carbonyl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyridine ring, and a carbonyl group. The presence of fluorine atoms suggests that it might have unique properties related to reactivity and bonding.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The electron-withdrawing nature of the fluorine atoms could have a significant impact on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorine atoms and the pyridine and piperazine rings. The compound could potentially undergo a variety of reactions, including nucleophilic substitution reactions at the fluorine atoms or electrophilic substitution reactions at the pyridine rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could increase its stability and could also influence its boiling and melting points.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. The specific hazards would depend on various factors, including its reactivity and potential biological activity.

Future Directions

The study and application of fluorinated organic compounds is a rapidly growing field in chemistry. This compound, with its combination of fluorine atoms and complex ring structure, could potentially be of interest in areas such as medicinal chemistry or materials science.